Cas no 2228940-14-3 (3-(5-chloro-2-fluoropyridin-3-yl)butanoic acid)

• Product Name: 3-(5-chloro-2-fluoropyridin-3-yl)butanoic acid
• CAS No: 2228940-14-3
• MF: C₉H₉ClFNO₂
• MW: 217.624665021896
• CID: 5937624
• PubChem ID: 165660226
• Update Time: 2025-10-23

3-(5-chloro-2-fluoropyridin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-fluoropyridin-3-yl)butanoic acid
• EN300-1976980
• 2228940-14-3

• Inchi： 1S/C9H9ClFNO2/c1-5(2-8(13)14)7-3-6(10)4-12-9(7)11/h3-5H,2H2,1H3,(H,13,14)
• InChI Key： PXXSCSJVOCRITG-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)C(C)CC(=O)O)F

Computed Properties

• Exact Mass: 217.0305844g/mol
• Monoisotopic Mass: 217.0305844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(5-chloro-2-fluoropyridin-3-yl)butanoic acid

Comprehensive Overview of 3-(5-chloro-2-fluoropyridin-3-yl)butanoic acid (CAS No. 2228940-14-3)

3-(5-chloro-2-fluoropyridin-3-yl)butanoic acid (CAS No. 2228940-14-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of both chloro and fluoro substituents on the pyridine ring enhances its reactivity, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for fluorinated pyridine compounds has surged due to their unique physicochemical properties. Researchers are particularly interested in how the 5-chloro-2-fluoro substitution pattern influences the compound's binding affinity to biological targets. This has led to its exploration in the development of kinase inhibitors and antimicrobial agents, addressing pressing global health challenges such as antibiotic resistance and chronic diseases.

The synthesis of 3-(5-chloro-2-fluoropyridin-3-yl)butanoic acid typically involves multi-step organic reactions, including halogenation and carboxylation. Its butanoic acid side chain further allows for derivatization, enabling the creation of esters, amides, and other functionalized derivatives. This flexibility aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry, where small structural modifications can significantly alter a compound's efficacy.

From an industrial perspective, CAS No. 2228940-14-3 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to reduce hazardous waste, manufacturers are optimizing routes to produce this compound using catalytic methods and biodegradable solvents. These advancements resonate with the broader push for environmentally friendly chemical processes.

Analytical characterization of 3-(5-chloro-2-fluoropyridin-3-yl)butanoic acid relies heavily on techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure compliance with stringent quality standards required for pharmaceutical applications. The compound's stability under various pH conditions is also a critical parameter, as it impacts formulation strategies for potential drug candidates.

In the realm of intellectual property, several patents mention derivatives of 5-chloro-2-fluoropyridine scaffolds, highlighting their commercial potential. This aligns with the increasing number of search queries related to "pyridine-based drug candidates 2024" and "fluorinated building blocks for drug discovery", reflecting the scientific community's focus on this structural motif.

Future research directions for CAS No. 2228940-14-3 may explore its utility in proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic modality. Additionally, computational studies using AI-driven molecular docking could predict novel applications, addressing trending topics like "machine learning in chemical design". As the compound's portfolio expands, it will likely remain a subject of both academic and industrial interest.